Cas no 3925-78-8 (1,3,5-Tribromo-2-fluorobenzene)

• Product Name: 1,3,5-Tribromo-2-fluorobenzene
• CAS No: 3925-78-8
• MF: C₆H₂Br₃F
• MW: 332.790482997894
• MDL: MFCD00792522
• CID: 924386
• PubChem ID: 21200911
• Update Time: 2025-10-19

1,3,5-Tribromo-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-tribromo-5-fluorobenzene
• NULL
• 1,3,5-Tribrom-2-fluor-benzol
• 1,3,5-tribromo-2,4-dihydroxybenzene
• 1,3,5-tribromo-2,6-dihydroxybenzene
• 1,3,5-tribromo-2-fluoro-benzene
• 1-Fluoro-2,4,6-tribromo-benzol
• 2,4,6-tribromo-1,3-benzenediol
• 2,4,6-Tribromofluorobenzene
• 2,4,6-tribromo-resorcinol
• 2,4,6-Tribromoresorcinol
• 2,6-Tribromoresorcinol
• ACMC-209gbn
• BRN 1955462
• EINECS 219-442-2
• NSC10857
• s-tri-bromoresorcinol
• 1,3,5-Tribromo-2-fluorobenzene
• SY226349
• CS-12843
• SCHEMBL7935640
• 3925-78-8
• MFCD00792522
• AC1265
• AKOS027369223

• MDL： MFCD00792522
• Inchi： 1S/C6H2Br3F/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： CRHDGBZNQSKBRS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)Br)Br

Computed Properties

• Exact Mass: 331.767
• Monoisotopic Mass: 329.769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 2.3899 (rough estimate)
• Melting Point: 98 °C
• Boiling Point: 274.2±35.0 °C at 760 mmHg
• Flash Point: 119.6±25.9 °C
• Refractive Index: 1.4640 (estimate)
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,3,5-Tribromo-2-fluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3,5-Tribromo-2-fluorobenzene

Professional Introduction to 1,3,5-Tribromo-2-fluorobenzene (CAS No. 3925-78-8)

1,3,5-Tribromo-2-fluorobenzene, with the chemical formula C₆H₂Br₃F, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of brominated fluoroaromatics, which are widely utilized as intermediates in the development of various chemical and medicinal applications. The unique structural properties of 1,3,5-tribromo-2-fluorobenzene, characterized by its tri-brominated and fluorinated benzene ring, make it a versatile building block for synthesizing more complex molecules.

The CAS number 3925-78-8 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. The presence of three bromine atoms at the 1, 3, and 5 positions, along with a fluorine atom at the 2 position, imparts distinct electronic and steric properties to the molecule. These properties are crucial for its role in various chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In recent years, 1,3,5-tribromo-2-fluorobenzene has been extensively studied for its potential applications in pharmaceuticals. Its halogenated structure allows for easy functionalization, making it an attractive candidate for the synthesis of active pharmaceutical ingredients (APIs). For instance, researchers have explored its use in developing novel antiviral and anticancer agents. The fluorine atom, in particular, is known to enhance metabolic stability and bioavailability of drug molecules, which is a critical factor in pharmaceutical design.

One of the most notable applications of 1,3,5-tribromo-2-fluorobenzene is in the synthesis of fluoroarene-based ligands for transition metal catalysis. These ligands are essential in facilitating various organic transformations that are otherwise challenging to achieve under mild conditions. The bromine atoms serve as excellent handles for further derivatization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions enable the introduction of diverse functional groups at specific positions on the aromatic ring, expanding the library of possible derivatives.

Recent advancements in computational chemistry have also highlighted the significance of 1,3,5-tribromo-2-fluorobenzene in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with enhanced binding affinity to biological targets. The combination of bromine and fluorine substituents creates a favorable electronic environment that can interact favorably with enzymes and receptors involved in disease pathways. This has prompted further investigation into its derivatives as lead compounds for therapeutic development.

The industrial production of 1,3,5-tribromo-2-fluorobenzene involves multi-step synthetic routes that often start from commercially available benzene derivatives. The process typically involves halogenation followed by selective fluorination. Advances in green chemistry have led to the development of more sustainable methods for producing this compound without generating excessive waste or hazardous byproducts. These environmentally friendly approaches align with the growing demand for eco-conscious chemical manufacturing processes.

Moreover, 1,3,5-tribromo-2-fluorobenzene has found utility in materials science beyond pharmaceuticals. Its ability to form stable complexes with metals makes it a valuable component in the development of liquid crystals and organic semiconductors. These materials are crucial for next-generation electronic devices such as OLEDs (organic light-emitting diodes) and solar cells. The unique electronic properties imparted by the halogen substituents contribute to the exceptional performance of these materials.

In conclusion,1,3,5-Tribromo-2-fluorobenzene (CAS No. 3925-78-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, particularly,in developing antiviral and anticancer agents, is well-documented, while its utility in catalysis, materials science,and computational drug design continues to expand. As research progresses, further innovative usesfor this compound are expected to emerge, solidifying its importancein modern chemistry.